Cas no 66576-33-8 (4-ethylhexan-2-ol)
4-ethylhexan-2-ol structure
Product Name:4-ethylhexan-2-ol
CAS No:66576-33-8
MF:C8H18O
MW:130.227922916412
CID:3259556
PubChem ID:22648536
Update Time:2025-04-21
4-ethylhexan-2-ol Chemical and Physical Properties
Names and Identifiers
-
- 2-HEXANOL, 4-ETHYL-
- 4-ethylhexan-2-ol
- EN300-1854148
- AKOS018655126
- SCHEMBL1833313
- ALAPJJMGVQNJIU-UHFFFAOYSA-N
- 66576-33-8
-
- Inchi: 1S/C8H18O/c1-4-8(5-2)6-7(3)9/h7-9H,4-6H2,1-3H3
- InChI Key: ALAPJJMGVQNJIU-UHFFFAOYSA-N
- SMILES: OC(C)CC(CC)CC
Computed Properties
- Exact Mass: 130.135765193Da
- Monoisotopic Mass: 130.135765193Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 9
- Rotatable Bond Count: 4
- Complexity: 57.6
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 20.2Ų
4-ethylhexan-2-ol Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1854148-0.05g |
4-ethylhexan-2-ol |
66576-33-8 | 0.05g |
$348.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-0.1g |
4-ethylhexan-2-ol |
66576-33-8 | 0.1g |
$364.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-0.25g |
4-ethylhexan-2-ol |
66576-33-8 | 0.25g |
$381.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-0.5g |
4-ethylhexan-2-ol |
66576-33-8 | 0.5g |
$397.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-1.0g |
4-ethylhexan-2-ol |
66576-33-8 | 1g |
$986.0 | 2023-06-02 | ||
| Enamine | EN300-1854148-2.5g |
4-ethylhexan-2-ol |
66576-33-8 | 2.5g |
$810.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-5.0g |
4-ethylhexan-2-ol |
66576-33-8 | 5g |
$2858.0 | 2023-06-02 | ||
| Enamine | EN300-1854148-10.0g |
4-ethylhexan-2-ol |
66576-33-8 | 10g |
$4236.0 | 2023-06-02 | ||
| Enamine | EN300-1854148-1g |
4-ethylhexan-2-ol |
66576-33-8 | 1g |
$414.0 | 2023-09-18 | ||
| Enamine | EN300-1854148-5g |
4-ethylhexan-2-ol |
66576-33-8 | 5g |
$1199.0 | 2023-09-18 |
4-ethylhexan-2-ol Related Literature
-
Byungho Lim,Jaewon Jin,Jin Yoo,Seung Yong Han,Kyeongyeol Kim,Sungah Kang,Nojin Park,Sang Moon Lee,Hae Jin Kim,Seung Uk Son Chem. Commun., 2014,50, 7723-7726
-
Dhirendra K. Chaudhary,Pramendra Kumar,Lokendra Kumar RSC Adv., 2016,6, 94731-94738
-
Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
-
Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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